Cas no 941083-49-4 (5-nitro-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 5-nitro-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 941083-49-4
• MF: C₆H₅N₃O₄
• MW: 183.121600866318
• MDL: MFCD13633967
• CID: 1033007
• PubChem ID: 25323802
• Update Time: 2025-11-01

5-nitro-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-nitronicotinamide
• 5-nitro-2-oxo-1H-pyridine-3-carboxamide
• 5-nitro-2-oxo-1,2-dihydropyridine-3-carboxamide
• DTXSID90649583
• AKOS008097006
• EN300-28224
• Z235346271
• 941083-49-4
• AKOS009131161
• G27193
• DB-347125

• MDL： MFCD13633967
• Inchi： 1S/C6H5N3O4/c7-5(10)4-1-3(9(12)13)2-8-6(4)11/h1-2H,(H2,7,10)(H,8,11)
• InChI Key： GJHSBBQYGJSYLQ-UHFFFAOYSA-N
• SMILES： O=C1C(C(N)=O)=CC(=CN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 183.02800565g/mol
• Monoisotopic Mass: 183.02800565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 118Ų

Additional information on 5-nitro-2-oxo-1,2-dihydropyridine-3-carboxamide

Introduction to 5-nitro-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 941083-49-4)

5-nitro-2-oxo-1,2-dihydropyridine-3-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 941083-49-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the dihydropyridine class, which is well-known for its diverse biological activities and applications in drug development. The structural features of this molecule, particularly the presence of a nitro group and an amide functional group, contribute to its unique chemical properties and potential therapeutic benefits.

The 5-nitro-2-oxo-1,2-dihydropyridine-3-carboxamide structure is characterized by a six-membered ring containing nitrogen, with substituents that enhance its reactivity and biological interactions. The nitro group at the 5-position introduces a strong electron-withdrawing effect, which can influence the molecule's electronic properties and reactivity. Additionally, the amide group at the 3-position provides a site for further functionalization, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been growing interest in dihydropyridine derivatives due to their role as intermediates in the synthesis of various pharmacologically active compounds. The 5-nitro-2-oxo-1,2-dihydropyridine-3-carboxamide has been studied for its potential applications in the development of novel therapeutic agents. Its structural motif is reminiscent of several known bioactive molecules, suggesting that it may exhibit similar pharmacological properties or serve as a valuable scaffold for drug design.

One of the most compelling aspects of 5-nitro-2-oxo-1,2-dihydropyridine-3-carboxamide is its versatility in chemical modification. The presence of both a nitro group and an amide group allows for diverse synthetic pathways, enabling researchers to explore various derivatives with different biological profiles. For instance, reduction of the nitro group can yield an amino derivative, while substitution at other positions on the ring can introduce additional functional groups that may enhance binding affinity or metabolic stability.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Dihydropyridines, in particular, have been extensively explored for their cardiovascular effects, such as calcium channel blockers like nifedipine and amlodipine. While 5-nitro-2-oxo-1,2-dihydropyridine-3-carboxamide does not directly mimic these effects, its structural similarity suggests that it may interact with similar biological targets or serve as a precursor for compounds with such activities.

The potential applications of 5-nitro-2-oxo-1,2-dihydropyridine-3-carboxamide extend beyond cardiovascular therapy. Emerging research indicates that dihydropyridine derivatives may have roles in other therapeutic areas, including anti-inflammatory and anticancer applications. The nitro group, for example, has been shown to participate in redox reactions that could be exploited for therapeutic purposes. Furthermore, the amide functionality can be used to link this molecule to other pharmacophores, creating hybrid compounds with enhanced biological activity.

In terms of synthetic chemistry, 5-nitro-2-oxo-1,2-dihydropyridine-3-carboxamide represents an interesting challenge due to its reactive functional groups. The nitro group can undergo reduction to an amine or further conversion to an azide or hydroxylamine derivative. The amide group can be hydrolyzed under acidic or basic conditions or subjected to amidation reactions to introduce new side chains. These synthetic possibilities make it a valuable intermediate for constructing more complex molecules.

The pharmacological evaluation of 5-nitro-2-oxo-1,2-dihydropyridine-3-carboxamide is still in its early stages, but preliminary studies suggest that it may exhibit promising biological activities. In vitro assays have shown that derivatives of this compound can interact with various enzymes and receptors, indicating potential therapeutic utility. For instance, modifications at the 4-position of the dihydropyridine ring have been found to influence binding affinity to certain protein targets. Such findings underscore the importance of structural optimization in developing effective pharmaceutical agents.

One notable aspect of 5-nitro-2-oxo-1,2-dihydropyridine-3-carboxamide is its stability under various conditions. The nitro group and amide functionality are both relatively stable under standard storage conditions but can be selectively modified through controlled reactions. This stability makes it a suitable candidate for further chemical exploration without significant degradation concerns.

The future prospects for 5-nitro-2-oxyohiphydrogenatedpyridin carboxamide (CAS No. 941083494) are exciting given its structural versatility and potential biological activities. As research continues，new synthetic methodologies will likely emerge，allowing for more efficient production and functionalization of this compound。Additionally， advances in computational chemistry will enable researchers to predict and optimize the biological activity of derivatives before experimental synthesis，accelerating drug discovery efforts。

In conclusion, 5nitrousoxodihydro py rid ine carbox amid e (CAS No . 941083494)is a promisin g compoun d with diverse appl ications i n pharma ceutical chemis try . Its unique structur al featu res ，to gether w ith recent resea rch findings ，suggest s tha t i t has th e poten tial t o be deve loped i n t o n ew orthwhi le therapeut ic ag ents . As furthe r studie s are condu cted ，t he full pa tte rna tio n o f thi s com poun d ' s bi ological act iviti es and synthe tic po ten tial will b e bette r unde rsto od ，w ideni ng i ts pos si ble app licatio ns i n med ic ine。